Cas no 1040676-73-0 (2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 1040676-73-0
• MF: C₂₄H₂₄N₄O₂S
• MW: 432.537963867188
• CID: 5384117
• PubChem ID: 27372459
• Update Time: 2025-10-29

2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• STL082854
• 1040676-73-0
• F3382-3611
• 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• N-mesityl-2-((2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl)thio)acetamide
• AKOS004991223

• Inchi： 1S/C24H24N4O2S/c1-15-11-16(2)23(17(3)12-15)26-22(29)14-31-24-20-13-19(27-28(20)10-9-25-24)18-7-5-6-8-21(18)30-4/h5-13H,14H2,1-4H3,(H,26,29)
• InChI Key： SBGGFZDCOHIMCN-UHFFFAOYSA-N
• SMILES： S(CC(NC1C(C)=CC(C)=CC=1C)=O)C1C2=CC(C3C=CC=CC=3OC)=NN2C=CN=1

Computed Properties

• Exact Mass: 432.16199719g/mol
• Monoisotopic Mass: 432.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

Introduction to 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 1040676-73-0)

2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a sophisticated organic compound characterized by its intricate molecular architecture and potential biological activity. This compound, identified by the CAS number 1040676-73-0, has garnered significant attention in the field of pharmaceutical research due to its structural uniqueness and the promising applications it may offer in drug development.

The molecular structure of this compound comprises several key functional groups, including a pyrazolo[1,5-a]pyrazine core, a methoxyphenyl moiety, a sulfanyl group, and an acetamide moiety. The presence of these functional groups not only contributes to the compound's chemical diversity but also opens up possibilities for diverse interactions with biological targets. Specifically, the pyrazolo[1,5-a]pyrazine scaffold is known for its presence in various bioactive molecules, suggesting potential pharmacological relevance.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with unique mechanisms of action. The compound 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide stands out as a promising candidate in this context. Its structural features suggest potential applications in the treatment of various diseases, particularly those involving inflammatory and immunomodulatory pathways.

One of the most intriguing aspects of this compound is its potential to interact with multiple biological targets. The pyrazolo[1,5-a]pyrazine core is known to exhibit binding affinity for several enzymes and receptors involved in critical biological processes. For instance, studies have shown that compounds with similar scaffolds can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling.

The methoxyphenyl group in the molecule adds another layer of complexity, potentially influencing both the solubility and bioavailability of the compound. Additionally, the sulfanyl group can serve as a hydrogen bond acceptor or donor, enhancing interactions with biological targets. The acetamide moiety at the nitrogen terminus further contributes to the molecule's ability to engage with various protein targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinities of such complex molecules with high accuracy. These computational tools have been instrumental in identifying potential drug candidates like 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide that could be optimized for therapeutic efficacy.

In vitro studies have begun to explore the pharmacological properties of this compound. Preliminary results suggest that it may exhibit anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings are particularly exciting given the high unmet medical needs associated with chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex pyrazolo[1,5-a]pyrazine core.

The role of chiral auxiliaries and catalysts has been crucial in achieving enantiopure forms of this compound, which is essential for evaluating its pharmacological activity. Stereochemical control at key stereocenters has been meticulously addressed to ensure that only the most active enantiomer is produced.

Evaluation of the pharmacokinetic properties of this compound is also underway. Studies are being conducted to assess its metabolic stability, distribution profile, and excretion pathways. These data are critical for understanding how the compound behaves within the body and for predicting its potential therapeutic window.

The development of novel drug candidates often involves a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. The compound 2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide exemplifies this collaborative effort. Its discovery and optimization are testament to the power of integrating knowledge from different scientific disciplines.

The future prospects for this compound are promising. Further research is needed to fully elucidate its mechanism of action and to assess its safety profile in preclinical studies. Once these studies are completed successfully, clinical trials can be initiated to evaluate its efficacy in treating human diseases.

In conclusion，2-{[2-(2-methoxyphenyl)pyrazolo[1，5-a]pyrazin-4-yl}sulfanyl]-N-( 2，4，6-trimethylphenyl)acetamide (CAS No．1040676—73—0) represents a significant advancement in pharmaceutical research due to its unique molecular structure and potential biological activity。Its development underscores the importance of interdisciplinary collaboration and cutting-edge research methodologies in drug discovery。